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Compound of Interest

Compound Name: 2-Chloro-3-methylpyridine

Cat. No.: B094477 Get Quote

Technical Support Center: 2-Chloro-3-
methylpyridine
This guide provides comprehensive safety, handling, and storage procedures for 2-chloro-3-
methylpyridine. It is intended for researchers, scientists, and professionals in drug

development.

Troubleshooting Guide & FAQs
This section addresses specific issues that may arise during the handling and use of 2-chloro-
3-methylpyridine in a laboratory setting.

Question: What are the immediate health hazards I should be aware of when working with 2-
chloro-3-methylpyridine?

Answer: 2-Chloro-3-methylpyridine is a hazardous substance with several immediate health

risks. It is harmful if swallowed, comes into contact with the skin, or is inhaled.[1][2] It can

cause serious skin and eye irritation.[2][3] Inhalation may also lead to respiratory irritation.[2][3]

It is classified as a combustible liquid.[1][2][3]

Question: What Personal Protective Equipment (PPE) is mandatory when handling this

chemical?

Answer: To ensure safety, the following PPE must be worn:
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Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[4]

Eye Protection: Chemical splash goggles and a face shield are necessary to protect against

splashes.[3]

Lab Coat: A lab coat or other protective clothing is essential to prevent skin contact.[4]

Respiratory Protection: Work should be conducted in a certified chemical fume hood.[4][5] If

there is a risk of inhalation, a NIOSH/MSHA or European Standard EN 149 approved

respirator should be used.[3]

Question: I spilled a small amount of 2-chloro-3-methylpyridine on the lab bench. What is the

correct cleanup procedure?

Answer: For a small spill, follow these steps:

Ensure the area is well-ventilated and eliminate all ignition sources.[2]

Wear the appropriate PPE, including gloves, goggles, and a lab coat.

Contain the spill using an absorbent material like sand or vermiculite.[6]

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[6]

Decontaminate the spill area with a suitable solvent and wash thoroughly.

Report the spill to your supervisor and follow your institution's specific spill response

procedures.[6]

Question: How should I react to accidental skin or eye contact with 2-chloro-3-
methylpyridine?

Answer: Immediate action is crucial:

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes.[4] Remove any contaminated clothing. If skin irritation persists, seek medical

attention.[4]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[4] Seek immediate medical

attention.

Question: What are the appropriate storage conditions for 2-chloro-3-methylpyridine?

Answer: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.

[7][8] It should be stored away from heat, sparks, open flames, and other sources of ignition.[4]

Keep it segregated from incompatible materials such as strong oxidizing agents, acids, and

alkalis.[5]

Question: Can I add 2-chloro-3-methylpyridine to a reaction mixture at room temperature?

Answer: While it is a liquid at room temperature, it is good practice to handle it within a fume

hood due to its pungent and irritating odor.[3] Depending on the specific reaction, it may be

necessary to cool the reaction vessel before the addition of 2-chloro-3-methylpyridine,

especially if the reaction is exothermic. Always refer to the specific experimental protocol.

Question: How do I properly dispose of waste containing 2-chloro-3-methylpyridine?

Answer: Dispose of waste containing this chemical in a designated, sealed, and clearly labeled

hazardous waste container.[1] Follow all local, state, and federal regulations for hazardous

waste disposal. Do not dispose of it down the drain.

Quantitative Data
The following table summarizes key quantitative data for 2-chloro-3-methylpyridine.

Property Value Reference

Molecular Formula C6H6ClN [9]

Molecular Weight 127.57 g/mol [9]

Boiling Point 187 - 189 °C [5]

Flash Point 72 °C [5]

Density 1.148 g/cm³ [5]
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Experimental Protocols
Safe Handling and Dispensing Protocol

Preparation: Before handling, ensure you are in a well-ventilated laboratory and wearing all

required PPE (chemical-resistant gloves, safety goggles, face shield, and lab coat).[4][5]

Prepare your workspace within a certified chemical fume hood.[4]

Container Handling: Keep the container of 2-chloro-3-methylpyridine tightly closed when

not in use.[4] Ground and secure containers when dispensing to prevent static discharge.

Dispensing: Use a clean, dry syringe or pipette to transfer the required amount of the liquid.

Avoid generating aerosols or vapors.

Post-Handling: After dispensing, securely close the container and return it to its designated

storage location.[7] Wash your hands and any exposed skin thoroughly with soap and water.

[3]

Storage Protocol
Location: Store 2-chloro-3-methylpyridine in a cool, dry, and well-ventilated area

specifically designated for hazardous chemicals.[7][8]

Container: Keep the compound in its original, tightly sealed container.

Incompatibilities: Ensure the storage area is free from incompatible materials such as strong

oxidizing agents, acids, and alkalis.[5]

Ignition Sources: Prohibit any sources of ignition, including open flames, sparks, and hot

surfaces, in the storage area.[4]

Visualizations
Logical Workflow for Safe Handling
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Safe Handling Workflow for 2-Chloro-3-methylpyridine
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Caption: Logical workflow for the safe handling of 2-chloro-3-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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